Cas no 105871-09-8 (1-(4-CHLOROPHENYL)-3-METHYLBUTAN-2-AMINE)

• Product Name: 1-(4-CHLOROPHENYL)-3-METHYLBUTAN-2-AMINE
• CAS No: 105871-09-8
• MF: C₁₁H₁₆ClN
• MW: 197.704442024231
• CID: 1166247
• Update Time: 2025-05-21

1-(4-CHLOROPHENYL)-3-METHYLBUTAN-2-AMINE Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine, 4-chloro-a-(1-methylethyl)-
• 1-(4-CHLOROPHENYL)-3-METHYLBUTAN-2-AMINE
• Benzeneethanamine, 4-chloro-α-(1-methylethyl)-

• Inchi： 1S/C11H16ClN/c1-8(2)11(13)7-9-3-5-10(12)6-4-9/h3-6,8,11H,7,13H2,1-2H3
• InChI Key： AIJIRICRIUMVSU-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Cl)C=C1)C(N)C(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on 1-(4-CHLOROPHENYL)-3-METHYLBUTAN-2-AMINE

1-(4-Chlorophenyl)-3-methylbutan-2-amine: A Comprehensive Overview

CAS No. 105871-09-8, commonly referred to as 1-(4-chlorophenyl)-3-methylbutan-2-amine, is a versatile organic compound with significant applications in various fields. This compound has garnered attention due to its unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and advanced materials. Recent studies have highlighted its role in enhancing the efficiency of certain chemical reactions, making it a valuable component in modern synthesis processes.

The molecular structure of 1-(4-chlorophenyl)-3-methylbutan-2-amine consists of a chlorophenyl group attached to a butanamine backbone. This configuration imparts the compound with both aromatic and aliphatic characteristics, which contribute to its reactivity and stability. The presence of the chlorine atom on the phenyl ring introduces electron-withdrawing effects, influencing the compound's interaction with other molecules. Researchers have explored these properties to develop innovative applications in drug delivery systems and catalytic processes.

Recent advancements in synthetic chemistry have led to more efficient methods for producing 1-(4-chlorophenyl)-3-methylbutan-2-amine. Traditional synthesis routes often involved multi-step reactions, but modern techniques leverage catalytic asymmetric synthesis and microwave-assisted methods to achieve higher yields and purities. These improvements have made the compound more accessible for industrial-scale production, facilitating its integration into various industries.

In the pharmaceutical sector, 1-(4-chlorophenyl)-3-methylbutan-2-amine has shown promise as an intermediate in the synthesis of bioactive compounds. Its ability to act as a chiral auxiliary has been exploited in asymmetric synthesis, enabling the production of enantiomerically pure drugs. For instance, studies published in the Journal of Medicinal Chemistry highlight its role in synthesizing potential anti-inflammatory agents with enhanced bioavailability.

Beyond pharmaceuticals, this compound has found applications in agrochemicals, particularly as a precursor for herbicides and insecticides. Its structural versatility allows for modifications that enhance selectivity and efficacy against target pests while minimizing environmental impact. Recent research has focused on optimizing these derivatives to meet stringent regulatory standards for agricultural chemicals.

The material science community has also taken interest in 1-(4-chlorophenyl)-3-methylbutan-2-amine, leveraging its properties for developing advanced polymers and coatings. Its ability to form stable amide bonds makes it a valuable building block for high-performance materials used in aerospace and automotive industries. Collaborative efforts between chemists and engineers have resulted in novel composites with improved mechanical and thermal properties.

In conclusion, CAS No. 105871-09-8, or 1-(4-chlorophenyl)-3-methylbutan-2-amine, stands out as a multifaceted compound with diverse applications across multiple disciplines. Its chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in future innovations. As research continues to uncover new potentials, this compound is poised to make significant contributions to science and industry alike.